Cas no 2248257-17-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-2-(dimethylamino)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-2-(dimethylamino)acetate
• CAS No: 2248257-17-0
• MF: C₁₈H₁₅ClN₂O₄
• MW: 358.775703668594
• CID: 5842496
• PubChem ID: 165761787
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-2-(dimethylamino)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-2-(dimethylamino)acetate
• 2248257-17-0
• EN300-6517974

• Inchi： 1S/C18H15ClN2O4/c1-20(2)15(11-6-5-7-12(19)10-11)18(24)25-21-16(22)13-8-3-4-9-14(13)17(21)23/h3-10,15H,1-2H3
• InChI Key： HCJCSNLTMGFGHG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)N(C)C

Computed Properties

• Exact Mass: 358.0720347g/mol
• Monoisotopic Mass: 358.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-2-(dimethylamino)acetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-2-(dimethylamino)acetate (CAS: 2248257-17-0)

Recent studies on the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-2-(dimethylamino)acetate (CAS: 2248257-17-0) have highlighted its potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has drawn attention for its possible role in modulating biological pathways and therapeutic targets. The following brief synthesizes the latest findings and contextualizes its significance in ongoing research.

The primary focus of recent investigations has been on the compound's mechanism of action and its interactions with specific biological targets. Preliminary data suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-2-(dimethylamino)acetate exhibits inhibitory effects on certain enzymes involved in inflammatory and neurodegenerative pathways. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to elucidate its binding affinity and selectivity, providing a foundation for further drug development efforts.

In addition to its biochemical properties, the compound's pharmacokinetic profile has been a subject of interest. Studies conducted in vitro and in vivo models indicate moderate bioavailability and metabolic stability, though challenges such as solubility and tissue penetration remain to be addressed. These findings underscore the need for structural optimization to enhance its therapeutic potential while minimizing off-target effects.

From a synthetic chemistry perspective, novel routes for the scalable production of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-2-(dimethylamino)acetate have been explored. Recent publications describe efficient methodologies involving catalytic asymmetric synthesis, which improve yield and enantiomeric purity. Such advancements are critical for ensuring the compound's availability for both research and potential clinical applications.

Looking ahead, the compound's versatility positions it as a candidate for multidisciplinary research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully unlock its potential. Future studies are expected to delve deeper into its therapeutic applications, particularly in areas such as oncology and central nervous system disorders, where its unique properties may offer new avenues for treatment.